Cas no 40630-71-5 (2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid)

• Product name: 2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
• CAS No: 40630-71-5
• MF: C₁₄H₁₆O₆
• MW: 280.2732
• MDL: MFCD13180615
• CID: 832677
• PubChem ID: 11832803

2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(((2,2-diMethyl-1,3-dioxolan-4-yl)Methoxy)carbonyl)benzoic acid
• 2-[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxycarbonyl]benzoic acid
• 2-{[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy]carbonyl}benzoic acid
• 2-(((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoicacid
• 40630-71-5
• DB-355424
• CS-14016
• DTXSID50474191
• CS-B0283
• AKOS037649985
• 2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid

• MDL： MFCD13180615
• Inchi： 1S/C14H16O6/c1-14(2)19-8-9(20-14)7-18-13(17)11-6-4-3-5-10(11)12(15)16/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key： PCLHPOXWGFYRRM-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])([H])OC(C2=C([H])C([H])=C([H])C([H])=C2C(=O)O[H])=O)C([H])([H])OC1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 280.09468823g/mol
• Monoisotopic Mass: 280.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters